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Introduction

Calcium bromate, Ca(BrOs)z, is an inorganic salt with applications in various fields, including
as a dough conditioner in the food industry. A thorough understanding of its thermodynamic
stability is crucial for its safe handling, storage, and application, particularly in contexts
sensitive to temperature and chemical reactivity. This technical guide provides a
comprehensive overview of the available thermodynamic data concerning the stability of
calcium bromate, details relevant experimental methodologies for its characterization, and
visualizes its decomposition pathway. Due to the limited availability of specific thermodynamic
parameters for calcium bromate in the literature, this guide also incorporates data for related
alkaline earth metal bromates to infer trends and provide a broader context for its stability.

Thermal Decomposition of Calcium Bromate

Calcium bromate is most commonly found in its monohydrate form, Ca(BrOs)2-Hz0. Its
thermal decomposition is a two-stage process. The initial stage involves the loss of its water of
hydration, which occurs at temperatures below 180°C. Following dehydration, the anhydrous
calcium bromate decomposes at higher temperatures to yield calcium bromide (CaBrz) and
oxygen (Oz2). This decomposition of the anhydrous salt has been reported to occur at
temperatures above 180°C, with some sources specifying a range of 270-300°C. The overall
decomposition process is endothermic, meaning it requires an input of energy to proceed.
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Quantitative Thermodynamic Data

Direct experimental values for the standard enthalpy of formation (AfH®), standard Gibbs free
energy of formation (AfG°), and standard molar entropy (S°) of calcium bromate are not
readily available in the current body of scientific literature. However, to provide a framework for
understanding its stability, the following tables summarize the known decomposition
temperatures for calcium bromate and the available thermodynamic data for its decomposition
product, calcium bromide, as well as for other relevant alkaline earth metal bromates and their
constituent ions.

Table 1: Decomposition Data for Calcium Bromate

Decomposition
Products of

Compound Formula Onset Temperature .
Decomposition
(°C)
Calcium Bromate ,
Ca(Br0s)2-H20 < 180 (Dehydration) Ca(BrOs)2 + H20
Monohydrate
Anhydrous Calcium > 180 (typically 270-
Ca(BrOs): CaBrz + 302
Bromate 300)

Table 2: Thermodynamic Data for Calcium Bromide (Decomposition Product)

Property Symbol Value (at 298.15 K) Units

Standard Molar
Enthalpy of Formation ~ AfH° -682.8 kJ/mol
(solid)

Standard Molar Gibbs
Free Energy of AfG® -663.6 kJ/mol

Formation (solid)

Standard Molar
) Se 130 J/(mol-K)
Entropy (solid)

Table 3: Thermodynamic Data for Related Alkaline Earth Metal Bromates and Constituent lons
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Standard
Standard .
Molar Gibbs Standard
Molar Enthalpy
Compound/lon Formula . Free Energy of Molar Entropy
of Formation .
Formation (S°) (J/(mol-K))

(AfH°) (kJ/mol) (AfG°) (kJimol)

Strontium

Sr(BrOs)2 -716.3 - -
Bromate
Barium Bromate Ba(BrOs): -752.7 -577.4 242.7
Calcium lon (aq) Caz*(aq) -542.8 -553.6 -53.1
Bromate lon (aq) BrOs~(aq) -67.4 - 161.7

Note: The data for related compounds can be used to establish trends in stability within the
alkaline earth metal group. Generally, thermal stability of salts with large anions, like bromate,
increases down the group due to a decrease in the polarizing power of the cation.

Experimental Protocols

The determination of thermodynamic data for inorganic salts like calcium bromate involves
several key experimental techniques. While specific protocols for calcium bromate are not
widely published, the following sections describe the general methodologies for the most
relevant techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass change associated with the dehydration
and decomposition of calcium bromate.

Methodology:

o Asmall, precisely weighed sample of calcium bromate monohydrate (typically 5-10 mg) is
placed in a high-purity, inert sample pan (e.g., alumina or platinum).

e The sample pan is placed in the TGA furnace.
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The furnace is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere,
typically an inert gas such as nitrogen or argon, to prevent side reactions.

The mass of the sample is continuously monitored by a highly sensitive microbalance as a
function of temperature.

The resulting TGA curve plots the percentage of mass loss versus temperature. The
temperatures at which significant mass loss occurs correspond to the dehydration and
decomposition events.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions of calcium

bromate, such as dehydration and decomposition, and to determine the enthalpy changes

(AH) of these processes.

Methodology:

A small, weighed sample of calcium bromate is hermetically sealed in a sample pan (e.g.,
aluminum or gold). An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.
The cell is heated at a controlled linear rate.

The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

Endothermic events (like decomposition) result in a higher heat flow to the sample, while
exothermic events result in a lower heat flow. The resulting DSC curve plots heat flow versus
temperature, and the area under a peak is proportional to the enthalpy change of the
transition.

Solution Calorimetry

Objective: To determine the enthalpy of formation of calcium bromate indirectly by measuring

the enthalpy of solution.
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Methodology:

A precisely weighed sample of calcium bromate is dissolved in a suitable solvent (e.g., a
dilute acid) within a calorimeter of known heat capacity.

e The temperature change of the solution upon dissolution is carefully measured.

o The enthalpy of solution (AH_soln) is calculated from the temperature change, the mass of
the solution, the specific heat capacity of the solution, and the heat capacity of the
calorimeter.

e By applying Hess's Law and using known enthalpies of formation for the other reactants and
products in the dissolution reaction, the standard enthalpy of formation of calcium bromate
can be calculated. This method requires accurate thermodynamic data for all other species
in the thermochemical cycle.

Visualization of Decomposition Pathway

The thermal decomposition of calcium bromate monohydrate can be visualized as a
sequential process. The following diagram, generated using the DOT language, illustrates this
pathway.
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Caption: Thermal decomposition pathway of calcium bromate monohydrate.

Conclusion

While specific quantitative thermodynamic data for calcium bromate remains elusive in
publicly accessible literature, a clear qualitative understanding of its thermal stability exists.
Calcium bromate monohydrate undergoes a two-step decomposition, first losing its water of
hydration and then decomposing to calcium bromide and oxygen at elevated temperatures.
The provided data for related compounds and the general experimental protocols for thermal
analysis and calorimetry offer a robust framework for researchers and professionals to assess
its stability and to design experiments for the precise determination of its thermodynamic
properties. Further experimental work is necessary to establish definitive values for the
enthalpy and Gibbs free energy of formation, and the entropy of calcium bromate, which
would be of significant value to the scientific and industrial communities.
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 To cite this document: BenchChem. [Unraveling the Stability of Calcium Bromate: A
Thermodynamic Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156135#thermodynamic-data-on-calcium-bromate-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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